![molecular formula C18H20N2O3S B5587257 N-[4-(4-morpholinyl)phenyl]-2-phenylethylenesulfonamide](/img/structure/B5587257.png)
N-[4-(4-morpholinyl)phenyl]-2-phenylethylenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of derivatives related to N-[4-(4-morpholinyl)phenyl]-2-phenylethylenesulfonamide involves multiple steps, including the use of α-phenylvinylsulfonium salts to create stereodefined C-substituted morpholines, piperazines, azepines, and oxazepines with high regio- and diastereoselectivity. The process utilizes bases such as Cs2CO3 and solvents like CH2Cl2, performed at ambient temperature and open to air, demonstrating the flexibility and adaptability of the synthesis process for creating a variety of N-heterocycles (Matlock et al., 2015).
Molecular Structure Analysis
The molecular structure of sulfonamide derivatives, particularly those related to N-[4-(4-morpholinyl)phenyl]-2-phenylethylenesulfonamide, is complex and can be modified through various chemical reactions. The crystal structure analysis of related compounds reveals the intricate arrangements of atoms and bonds, showcasing the potential for diverse applications and the importance of understanding these structures for further chemical modifications and applications.
Chemical Reactions and Properties
Sulfonamide derivatives undergo a range of chemical reactions, including interactions with other compounds to modify their antibiotic activity against multidrug-resistant strains. These interactions and modifications highlight the compound's chemical versatility and its potential as a base for developing new therapeutic agents (Oliveira et al., 2015).
properties
IUPAC Name |
(E)-N-(4-morpholin-4-ylphenyl)-2-phenylethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S/c21-24(22,15-10-16-4-2-1-3-5-16)19-17-6-8-18(9-7-17)20-11-13-23-14-12-20/h1-10,15,19H,11-14H2/b15-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXAIAZIELRAKQA-XNTDXEJSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)NS(=O)(=O)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1C2=CC=C(C=C2)NS(=O)(=O)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-[4-(morpholin-4-yl)phenyl]-2-phenylethenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.